Cas no 14866-43-4 (Hexadecyltriphenylphosphonium bromide)
Hexadecyltriphenylphosphonium bromide is a quaternary phosphonium salt with a long hydrophobic alkyl chain, making it a versatile phase-transfer catalyst (PTC) and surfactant. Its amphiphilic structure enables efficient transfer of reactants between aqueous and organic phases, enhancing reaction rates in heterogeneous systems. The compound exhibits excellent thermal and chemical stability, suitable for high-temperature or strongly basic conditions. It is commonly employed in organic synthesis, polymerization, and nanoparticle preparation. The bromide counterion further contributes to its reactivity in nucleophilic substitutions. Its dual functionality as both a PTC and a cationic surfactant makes it valuable in materials science and industrial applications requiring interfacial activity.
14866-43-4 structure
Product Name:Hexadecyltriphenylphosphonium bromide
CAS No:14866-43-4
MF:C34H48BrP
MW:567.622690200806
MDL:MFCD00051858
CID:49947
PubChem ID:3084210
Update Time:2025-10-19
Hexadecyltriphenylphosphonium bromide Chemical and Physical Properties
Names and Identifiers
-
- Hexadecyltriphenylphosphonium bromide
- Cetyltriphenylphosphonium bromide
- hexadecyl triphenyl phosphonium chloride
- (1-Hexadecyl)triphenylphosphonium bromide
- hexadecyl(triphenyl)phosphanium,bromide
- PHOSPHONIUM,HEXADECYLTRIPHENYL-,BROMIDE
- N-HEXADECYLTRIPHENYLPHOSPHONIUM BROMIDE
- (1-Hexadecyl)Triphenylphosphonium Chloride
- CETYL TRIPHENYLPHOSPHONIUM BROMIDE
- HEXADECYLTRIPHENYLPHOSPHONIUMBROMIDE
- n-Hexadecyltriphenylphosphonium bromide, 98+%
- (1-HEXADECYL)TRIPHENYLPHOSPHONIUM BROMIDE, 98+%
- PHOSPHONIUM, HEXADECYLTRIPHENYL-, BROMIDE
- hexadecyl(triphenyl)phosphanium;bromide
- 14866-43-4
- A808798
- MFCD00051858
- SCHEMBL2451078
- W-108099
- DTXSID00933445
- AKOS015901967
- hexadecyl(triphenyl)phosphanium bromide
- NS00053647
- UXMZNEHSMYESLH-UHFFFAOYSA-M
- FT-0623578
- CS-0361633
- EINECS 238-939-5
- DB-042949
- hexadecyltriphenylphosphanium bromide
- G77671
-
- MDL: MFCD00051858
- Inchi: 1S/C34H48P.BrH/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-24-31-35(32-25-18-15-19-26-32,33-27-20-16-21-28-33)34-29-22-17-23-30-34;/h15-23,25-30H,2-14,24,31H2,1H3;1H/q+1;/p-1
- InChI Key: UXMZNEHSMYESLH-UHFFFAOYSA-M
- SMILES: [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CCCCCCCCCCCCCCCC
- BRN: 3582592
Computed Properties
- Exact Mass: 566.26800
- Monoisotopic Mass: 566.268
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 36
- Rotatable Bond Count: 18
- Complexity: 435
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 0A^2
Experimental Properties
- Color/Form: Not determined
- Melting Point: 99-101°C
- Water Partition Coefficient: Soluble in ethanol. Slightly soluble in water.
- PSA: 13.59000
- LogP: 6.46580
- Solubility: Not determined
Hexadecyltriphenylphosphonium bromide Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazard Category Code: R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction: S26-S36/37/39
- Safety Term:S26;S36
- Risk Phrases:R36/37/38
- TSCA:Yes
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Hexadecyltriphenylphosphonium bromide Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Hexadecyltriphenylphosphonium bromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | A15180-5g |
(1-Hexadecyl)triphenylphosphonium bromide, 98+% |
14866-43-4 | 98+% | 5g |
¥423.00 | 2023-03-16 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | A15180-10g |
(1-Hexadecyl)triphenylphosphonium bromide, 98+% |
14866-43-4 | 98+% | 10g |
¥608.00 | 2023-03-16 | |
| A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI | A15180-100g |
(1-Hexadecyl)triphenylphosphonium bromide, 98+% |
14866-43-4 | 98+% | 100g |
¥3654.00 | 2023-03-16 | |
| Alichem | A019119145-500g |
Hexadecyltriphenylphosphonium bromide |
14866-43-4 | 95% | 500g |
666.06 USD | 2021-06-16 | |
| TRC | H078485-500mg |
Hexadecyltriphenylphosphonium bromide |
14866-43-4 | 500mg |
$ 45.00 | 2022-06-04 | ||
| TRC | H078485-1000mg |
Hexadecyltriphenylphosphonium bromide |
14866-43-4 | 1g |
$ 55.00 | 2022-06-04 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-AN502-5g |
Hexadecyltriphenylphosphonium bromide |
14866-43-4 | 98% | 5g |
¥323.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-AN502-1g |
Hexadecyltriphenylphosphonium bromide |
14866-43-4 | 98% | 1g |
¥139.0 | 2022-02-28 | |
| abcr | AB117005-5 g |
(1-Hexadecyl)triphenylphosphonium bromide, 98%; . |
14866-43-4 | 98% | 5 g |
€51.80 | 2023-07-20 | |
| abcr | AB117005-10 g |
(1-Hexadecyl)triphenylphosphonium bromide, 98%; . |
14866-43-4 | 98% | 10 g |
€63.10 | 2023-07-20 |
Hexadecyltriphenylphosphonium bromide Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:14866-43-4)Hexadecyltriphenylphosphonium bromide
Order Number:A808798
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:06
Price ($):589.0
Email:sales@amadischem.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
(CAS:14866-43-4)Hexadecyltriphenylphosphonium bromide
Order Number:sfd2394
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
(CAS:14866-43-4)(1-十六烷基)三苯基溴化磷鎓
Order Number:LE27032213
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:02
Price ($):discuss personally
Email:18501500038@163.com
Hexadecyltriphenylphosphonium bromide Related Literature
-
Javier Saiz-Poseu,Isaac Alcón,Ramon Alibés,Félix Busqué,Jordi Faraudo,Daniel Ruiz-Molina CrystEngComm 2012 14 264
-
Sourav Das,Soumen Ghosh Phys. Chem. Chem. Phys. 2022 24 13738
-
Chunxi Xu,Li Yuan,Guozheng Liang,Aijuan Gu J. Mater. Chem. C 2016 4 3175
-
Guopeng Sui,Yongsheng Zhao,Qin Zhang,Qiang Fu RSC Adv. 2016 6 54785
-
Hao Feng,Wenjun Ma,Zhong-Kai Cui,Xiaoyun Liu,Jinlou Gu,Shaoliang Lin,Qixin Zhuang J. Mater. Chem. A 2017 5 8705
14866-43-4 (Hexadecyltriphenylphosphonium bromide) Related Products
- 32339-43-8(Decyl-TPP Bromide)
- 42036-78-2(Octyltriphenylphosphonium Bromide)
- 4762-26-9(Hexyltriphenylphosphonium bromide)
- 22884-31-7(1,5-Pentanediylbis-(triphenylphosphonium) dibromide)
- 60902-45-6(n-Nonyltriphenylphosphoniumbromide)
- 22884-32-8(Phosphonium,1,6-hexanediylbis[triphenyl-, dibromide (9CI))
- 21406-61-1(Bromo(pentyl)triphenylphosphorane)
- 25791-20-2(Triphenyl(tetradecyl)phosphonium Bromide)
- 13423-48-8(Heptyltriphenylphosphonium bromide)
- 15510-55-1(Dodecyltriphenylphosphonium bromide)